molecular formula C12H11BrN2OS B4982025 N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide

N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide

Cat. No. B4982025
M. Wt: 311.20 g/mol
InChI Key: UWWGFDOHHVQYOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide, also known as BMTA, is a chemical compound that has been widely studied for its potential applications in scientific research. BMTA is a thiazole-based compound that has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has been found to exhibit potent inhibitory activity against a range of enzymes, including but not limited to, xanthine oxidase, tyrosinase, and α-glucosidase. This makes it a promising candidate for the development of drugs for the treatment of gout, hyperpigmentation, and diabetes, respectively.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide is not fully understood. However, it is believed to function as a competitive inhibitor of the enzymes it targets. By binding to the active site of these enzymes, N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide prevents their normal function, thereby reducing the production of certain metabolites that are involved in the development of various diseases.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has been found to exhibit a range of biochemical and physiological effects. In addition to its inhibitory activity against various enzymes, N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has also been found to exhibit antioxidant and anti-inflammatory properties. It has been shown to reduce the production of reactive oxygen species (ROS) and to inhibit the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide in lab experiments is its potent inhibitory activity against a range of enzymes. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one of the limitations of using N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several potential future directions for research on N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide. One area of interest is in the development of new drugs for the treatment of various diseases. N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has already shown promise as a potential drug candidate for the treatment of gout, hyperpigmentation, and diabetes. However, further research is needed to fully understand its mechanism of action and to identify other potential therapeutic targets. Another area of interest is in the development of new synthetic methods for N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide. Improving the yield of the synthesis process could make it easier to obtain larger quantities of the compound for use in experiments. Finally, there is also potential for research on the use of N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide in other applications, such as in the development of new materials or as a catalyst in chemical reactions.
Conclusion:
In conclusion, N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide is a promising compound that has been extensively studied for its potential applications in scientific research. Its potent inhibitory activity against a range of enzymes makes it a useful tool for studying the role of these enzymes in various biological processes. Further research is needed to fully understand its mechanism of action and to identify other potential therapeutic targets. However, the potential applications of N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide in the development of new drugs and other areas make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide involves a multi-step process that begins with the reaction of 4-bromobenzaldehyde with 2-methyl-1,3-thiazole-4-carboxylic acid to form the corresponding Schiff base. This Schiff base is then reduced with sodium borohydride to form the intermediate amine, which is subsequently acetylated with acetic anhydride to yield N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide. The yield of this process is typically around 60-70%.

properties

IUPAC Name

N-(4-bromophenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11BrN2OS/c1-8-14-11(7-17-8)6-12(16)15-10-4-2-9(13)3-5-10/h2-5,7H,6H2,1H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWWGFDOHHVQYOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CS1)CC(=O)NC2=CC=C(C=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11BrN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.